1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-methylphenyl)methylsulfonyl]-N-(3-pyrrolidin-1-ylbutyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H35N3O3S/c1-18-5-7-20(8-6-18)17-29(27,28)25-15-10-21(11-16-25)22(26)23-12-9-19(2)24-13-3-4-14-24/h5-8,19,21H,3-4,9-17H2,1-2H3,(H,23,26)
• InChI Key: HLFHQDSMKCNKFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCCC(C)N3CCCC3
• Molecular Formula: C22H35N3O3S
• Molecular Weight: 421.6 g/mol

Description

1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. MS-275 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Synthesis Techniques and Structural Analysis

• Solid Phase Synthesis and Crystal Structure : A study on the solid-phase synthesis technique described the creation of a compound with a structural framework that shares similarities with the given chemical, highlighting the synthesis process and crystal structure determination via X-ray diffraction. This technique could be applicable for synthesizing and analyzing the structure of 1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide (Luo & Huang, 2004).

• Synthesis of Piperidines and Pyrrolidines : Research on cyclization of acetylenic sulfones with beta and gamma-chloroamines provides insights into the synthesis of piperidines and pyrrolidines, which are structural components of the target compound. This method might offer a new synthetic route to explore its potential applications (Back & Nakajima, 2000).

• Polyamide Synthesis : The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties provides a precedent for incorporating sulfone groups into complex molecules. Such methodologies could be relevant for developing materials with specific properties based on the structural motifs present in this compound (Liu et al., 2013).

• Hydrogen Bonding in Proton-Transfer Compounds : A study on hydrogen bonding in proton-transfer compounds of 5-sulfosalicylic acid with aliphatic nitrogen Lewis bases, including pyrrolidine, offers insights into the intermolecular interactions that could influence the chemical behavior and potential applications of the target compound (Smith, Wermuth, & Sagatys, 2011).